Cas no 600-99-7 (6-Dehydrocortisol)

• Product Name: 6-Dehydrocortisol
• CAS No: 600-99-7
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 951227
• PubChem ID: 224450
• Update Time: 2025-05-23

6-Dehydrocortisol Chemical and Physical Properties

Names and Identifiers

• 6-Dehydrocortisol
• 11B,17ALPHA,20ALPHA,21-Tetrahydroxy-4-pregnen-3-one
• 20alpha-hydroxycortisol
• 4-PREGNEN-11BETA,17ALPHA,20ALPHA,21-TETROL-3-ONE
• 4-pregnene-11B,17A,20A,21-tetrol-3-one
• REICHSTEIN'S EPI ''E''
• REICHSTEIN'S SUBSTANCE 'EPI' 'E'
• Hydrocortisone Imp. E (EP): 11β,17,21-Trihydroxypregna-4,6-diene-3,20-dione (D6-Hydrocortisone)
• 11beta,17,21-Trihydroxypregna-4,6-diene-3,20-dione
• PREGNA-4,6-DIENE-3,20-DIONE, 11.BETA.,17,21-TRIHYDROXY-
• Pregna-4,6-diene-3,20-dione, 11,17,21-trihydroxy-, (11beta)-
• NSC12881
• 11?,17,21-Trihydroxypregna-4,6-diene-3,20-dione (?6-Hydrocortisone)
• 11.BETA.,17,21-TRIHYDROXYPREGNA-4,6-DIENE-3,20-DIONE
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• 600-99-7
• Hydrocortisone impurity E [EP]
• NSC-12881
• PREGNA-4,6-DIENE-3,20-DIONE, 11,17,21-TRIHYDROXY-, (11.BETA.)-
• UNII-RB1E84M01G
• 11beta,17,21-Trihydroxypregna-4,6-diene-3,20-dione (Delta6-Hydrocortisone)
• 11,17,21-trihydroxypregna-4,6-diene-3,20-dione
• Pregna-4,6-diene-3,20-dione, 11beta,17,21-trihydroxy-
• SCHEMBL11749687
• Delta6-Hydrocortisone
• DTXSID00975426
• .DELTA.6-HYDROCORTISONE
• CHEMBL3250357
• RB1E84M01G
• 11beta,17,21-Trihydroxypregna-4,6-diene-3,20-dione (?6-Hydrocortisone)
• HYDROCORTISONE IMPURITY E [EP IMPURITY]

• Inchi： 1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h3-4,9,14-16,18,22,24,26H,5-8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： IFOXVSBZLASBJM-VWUMJDOOSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Density: 1.31
• Melting Point: 227 - 235°C
• Boiling Point: 586°C at 760 mmHg
• Flash Point: 322.2°C
• Refractive Index: 1.611
• PSA: 94.83000
• LogP: 1.55760
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

6-Dehydrocortisol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on 6-Dehydrocortisol

6-Dehydrocortisol: A Comprehensive Overview

CAS No 600-99-7, commonly referred to as 6-Dehydrocortisol, is a steroidal compound that has garnered significant attention in the fields of endocrinology and pharmacology. This compound is a derivative of cortisol, a key glucocorticoid hormone, and is characterized by the absence of a hydroxyl group at the 6th position of the steroid nucleus. The structural modification in 6-Dehydrocortisol imparts unique biological properties, making it a subject of extensive research.

The discovery and characterization of CAS No 600-99-7 have been pivotal in understanding the role of cortisol metabolism in various physiological processes. Recent studies have highlighted its potential as a biomarker for certain endocrine disorders, such as adrenal insufficiency and Cushing's syndrome. Researchers have also explored its therapeutic applications, particularly in modulating the hypothalamic-pituitary-adrenal (HPA) axis, which regulates stress response and immune function.

In terms of synthesis, 6-Dehydrocortisol can be derived from natural sources or synthesized chemically. Advances in synthetic methodologies have enabled the production of high-purity samples, which are essential for experimental studies. The compound's stability under various conditions has been a focus of recent investigations, with findings suggesting that it exhibits moderate stability in physiological environments, making it suitable for pharmacological applications.

The biological activity of CAS No 600-99-7 is mediated through its interaction with glucocorticoid receptors (GRs). Studies have shown that 6-Dehydrocortisol has a reduced affinity for GRs compared to cortisol, which may influence its efficacy in treating conditions associated with hypercortisolemia. However, this reduced affinity also presents opportunities for developing targeted therapies that minimize side effects associated with traditional glucocorticoids.

Recent breakthroughs in molecular biology have shed light on the role of 6-Dehydrocortisol in oxidative stress and inflammation. Preclinical studies indicate that it may possess anti-inflammatory properties without the immunosuppressive effects typically associated with corticosteroids. This finding has sparked interest in exploring its potential as a safer alternative for treating inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its therapeutic potential, CAS No 600-99-7 has found applications in diagnostic assays and research tools. Its use as a tracer in metabolic studies has provided valuable insights into cortisol dynamics under different physiological and pathological conditions. Furthermore, advancements in analytical techniques, such as mass spectrometry and liquid chromatography, have enhanced the accuracy of detecting 6-Dehydrocortisol levels in biological samples.

The future outlook for 6-Dehydrocortisol is promising, with ongoing clinical trials evaluating its efficacy in treating adrenal disorders and autoimmune diseases. Collaborative efforts between academia and industry are expected to accelerate the development of innovative treatments leveraging this compound's unique properties. As research progresses, the understanding of CAS No 600-99-7's role in human health continues to expand, paving the way for novel therapeutic strategies.